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Compound of Interest

Compound Name: Quizartinib Dihydrochloride

Cat. No.: B1684608

Application Notes and Protocols for Quizartinib
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of
quizartinib dihydrochloride, a potent and selective FMS-like tyrosine kinase-3 (FLT3)
inhibitor. Adherence to these guidelines is crucial for ensuring the stability, and activity of the
compound for reliable experimental outcomes.

Product Information

Property Value

N-(5-(tert-butyl)isoxazol-3-yl)-N'-(4-(7-(2-
Chemical Name morpholinoethoxy)imidazo[2,1-b]benzothiazol-2-

yl)phenyl)urea dihydrochloride

Synonyms AC220 dihydrochloride
Molecular Formula C29H32N604S - 2HCI
Molecular Weight 633.59 g/mol

Physical Appearance Crystalline solid
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Solubility Data

Quizartinib dihydrochloride exhibits solubility in various organic solvents. It is sparingly
soluble in aqueous buffers. For maximum solubility in aqueous solutions, it is recommended to
first dissolve the compound in an organic solvent like DMSO or DMF and then dilute it with the
agueous buffer of choice.

Solvent Solubility Reference
DMSO > 33.33 mg/mL (= 52.60 mM) [1]
42 mg/mL (74.91 mM) [2]

56.07 mg/mL (100 mM)

100 mg/mL (178.35 mM) [3]
DMF ~50 mg/mL [4]
Ethanol :OTur;Ii/)mL (insoluble or slightly 2]
~0.25 mg/mL [4]
Water Not soluble [5]
1:3 DMF:PBS (pH 7.2) ~0.25 mg/mL [4]

Note: The solubility of quizartinib dihydrochloride in DMSO can be affected by the presence
of moisture. It is recommended to use fresh, anhydrous DMSO.[3] Sonication may be required
to fully dissolve the compound.[2] For some preparations in DMSO, adjusting the pH to 12 with
1 M NaOH may be necessary to achieve higher concentrations.[1]

Storage and Stability

Proper storage of quizartinib dihydrochloride is essential to maintain its integrity and activity.
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Storage . . .
Form Stability Special Conditions
Temperature
) Store in a dry, dark
Solid (Powder) -20°C > 3 years
place.[5]
Store in a light-
Room Temperature Stable resistant tight
container.[6][7]
Aliquot to avoid
In Solvent (-80°C) -80°C > 1 year repeated freeze-thaw
cycles.
Aliquot to avoid
In Solvent (-20°C) -20°C 1-6 months repeated freeze-thaw
cycles.
. Not recommended for
Aqueous Solution 2-8°C <1 day

long-term storage.[4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of quizartinib
dihydrochloride in DMSO, a common starting point for in vitro experiments.

Materials:

Quizartinib dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator (optional)
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o Calibrated pipettes
Procedure:
o Calculate the required mass:
o Molecular Weight (MW) of Quizartinib Dihydrochloride = 633.59 g/mol
o To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:
» Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )
= Mass (g) = 0.010 mol/L x 0.001 L x 633.59 g/mol = 0.0063359 g
» Mass (mg) = 6.34 mg

e Weigh the compound: Carefully weigh out 6.34 mg of quizartinib dihydrochloride powder
and transfer it to a sterile conical tube.

e Add solvent: Add 1 mL of anhydrous DMSO to the tube.

e Dissolve the compound:
o Cap the tube tightly and vortex thoroughly for 1-2 minutes.
o If the compound is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes.
o Visually inspect the solution to ensure there are no visible particles.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile
polypropylene tubes.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for shorter-term
storage (up to 6 months).[8] Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions for Cell-Based Assays
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This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working
solutions for treating cells in culture.

Materials:

e 10 mM Quizartinib dihydrochloride stock solution in DMSO
 Sterile cell culture medium appropriate for your cell line

» Sterile microcentrifuge tubes or plates

Procedure:

» Determine the final desired concentration: For example, if the final desired concentration in
the cell culture well is 10 nM.

o Perform serial dilutions: It is recommended to perform serial dilutions to achieve low
nanomolar concentrations accurately.

o Intermediate Dilution: Dilute the 10 mM stock solution in cell culture medium. For example,
to make a 10 uM intermediate solution, add 1 pL of the 10 mM stock to 999 pL of cell
culture medium (1:1000 dilution).

o Final Dilution: Add the appropriate volume of the intermediate dilution to your cell culture
wells to achieve the final concentration. For example, to achieve a 10 nM final
concentration in a 1 mL well volume, add 1 L of the 10 uM intermediate solution.

e DMSO Concentration Control: Ensure that the final concentration of DMSO in the cell culture
medium is consistent across all treatments, including the vehicle control, and is at a level
that does not affect cell viability (typically < 0.1%).

Signaling Pathway and Experimental Workflow

Quizartinib is a potent inhibitor of the FLT3 receptor tyrosine kinase. Its mechanism of action
involves blocking the autophosphorylation of FLT3, thereby inhibiting downstream signaling
pathways crucial for cell proliferation and survival, particularly in acute myeloid leukemia (AML)
with FLT3-ITD mutations.
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Caption: Quizartinib inhibits FLT3 signaling.

The following diagram illustrates a general workflow for dissolving and storing quizartinib
dihydrochloride for experimental use.
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Caption: Workflow for Quizartinib Preparation.

Safety Precautions
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Quizartinib dihydrochloride is a hazardous substance and should be handled with care.[4]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and gloves, when handling the compound.[9]

» Handling: Avoid inhalation of dust and contact with skin and eyes.[9] Handle in a well-
ventilated area.

o Disposal: Dispose of waste in accordance with local, regional, and national regulations.[7]

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the
manufacturer.[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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